Cas no 408510-04-3 (2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile)

• Product name: 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile
• CAS No: 408510-04-3
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 4822648

2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile
• 2,2'-(Piperazine-1,4-diyl)bis(2-methylpropanenitrile)
• NE36358
• Z168911126
• 2,2-(PIPERAZINE-1,4-DIYL)BIS(2-METHYLPROPANENITRILE)
• 2-[4-(2-cyanopropan-2-yl)piperazin-1-yl]-2-methylpropanenitrile
• 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile

• Inchi： 1S/C12H20N4/c1-11(2,9-13)15-5-7-16(8-6-15)12(3,4)10-14/h5-8H2,1-4H3
• InChI Key： JAZFVYAYXCWTIK-UHFFFAOYSA-N
• SMILES： N1(C(C#N)(C)C)CCN(C(C#N)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 0.8
• Topological Polar Surface Area: 54.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 182-184 °C
• Boiling Point: 345.6±37.0 °C at 760 mmHg
• Flash Point: 143.6±15.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile

Professional Introduction to 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile (CAS No. 408510-04-3)

2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 408510-04-3, this compound represents a unique structural motif that combines a piperazine ring with a nitrile functional group, making it a potentially valuable scaffold for the development of novel therapeutic agents.

The compound's molecular structure features a piperazine moiety, which is a six-membered aromatic heterocycle containing two nitrogen atoms. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 1-cyano-1-methylethyl substituent in the piperazine ring introduces additional complexity and reactivity, which can be exploited to modulate the pharmacological profile of the compound.

In recent years, there has been a growing interest in designing molecules that incorporate both piperazine and nitrile functional groups due to their potential synergistic effects. The nitrile group (-CN) is particularly noteworthy as it can serve as a versatile handle for further chemical modifications, such as hydrolysis to form carboxylic acids or reduction to form amides. These transformations are crucial in drug discovery pipelines, allowing for the fine-tuning of molecular properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The use of advanced catalytic systems and green chemistry principles can enhance the efficiency and sustainability of these synthetic routes.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Piperazine derivatives have been extensively studied for their activity at various neurotransmitter receptors, including serotonin receptors (5-HT), dopamine receptors (D2), and norepinephrine receptors (α-adrenergic). The structural features of 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile suggest that it may interact with these targets, making it a promising candidate for further exploration in neuropharmacology.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds with remarkable accuracy. Molecular docking studies using software such as AutoDock Vina or Schrödinger's Maestro platform have been instrumental in identifying promising drug candidates like 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile. These virtual screening approaches allow for the rapid evaluation of large libraries of compounds, significantly reducing the time and cost associated with traditional high-throughput screening methods.

In addition to its potential therapeutic applications, this compound may also find utility in agrochemical research. Piperazine derivatives have been reported to exhibit herbicidal and pesticidal activities, making them valuable components in crop protection formulations. The unique combination of functional groups in 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile could lead to the discovery of novel agrochemicals with enhanced efficacy and environmental safety profiles.

The safety and regulatory aspects of working with 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile are also important considerations. While this compound does not fall under any hazardous or controlled substance classifications, standard laboratory practices should always be followed to ensure worker safety. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn when handling this substance. Additionally, adequate ventilation and waste disposal protocols must be implemented to minimize environmental impact.

The future prospects for 2-[4-(1-Cyano-1-methylethyl)piperazin-1-yl]-2-methylpropanenitrile are bright, with ongoing research aimed at elucidating its biological activity and developing novel derivatives with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.